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Compound of Interest

Compound Name: SID 26681509

Cat. No.: B10754729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SID 26681509 is a potent, reversible, and selective slow-binding inhibitor of human cathepsin

L, a lysosomal cysteine protease implicated in various physiological and pathological

processes, including cancer progression and parasitic diseases.[1][2][3] Accurate preparation

of stock solutions is critical for obtaining reliable and reproducible experimental results.

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of SID
26681509 due to the compound's high solubility in it.[4][5][6] This document provides detailed

protocols for the preparation, storage, and handling of SID 26681509 stock solutions in DMSO.

Physicochemical and Biological Properties
A summary of the key properties of SID 26681509 is presented below.
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Property Value Reference

Molecular Weight 539.65 g/mol [4][5][6]

Molecular Formula C₂₇H₃₃N₅O₅S [4][5][6]

CAS Number 958772-66-2 [4][5]

Appearance White to off-white solid [4][6]

Purity ≥97%

Solubility in DMSO
>10 mM[4], Soluble to 50 mM,

50 mg/mL (92.65 mM)[5][6]
[4][5][6]

Solubility in Ethanol
<5.4 mg/mL[4], Soluble to 10

mM
[4]

Storage (Powder) -20°C for up to 3 years [5][6]

Storage (in DMSO)
-80°C for 6 months, -20°C for 1

month
[5][6]

Biological Activity
SID 26681509 is a well-characterized inhibitor of human cathepsin L. Its potency is time-

dependent, a characteristic of slow-binding inhibitors.[1][2]

Target IC₅₀ Conditions Reference

Human Cathepsin L 56 nM No pre-incubation [1][2]

Human Cathepsin L 7.5 nM 1-hour pre-incubation [1][4]

Human Cathepsin L 4.2 nM 2-hour pre-incubation [1][4]

Human Cathepsin L 1.0 nM 4-hour pre-incubation [1][2]

Plasmodium

falciparum
15.4 µM

in vitro propagation

assay
[1][2][4]

Leishmania major 12.5 µM Promastigotes [1][2][4]
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The compound shows high selectivity for cathepsin L over other proteases like cathepsin G,

against which it displays no inhibitory activity.[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SID 26681509 in DMSO.

Materials:

SID 26681509 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate: Allow the vial of SID 26681509 powder to reach room temperature before

opening to prevent condensation.

Weigh: Accurately weigh the desired amount of SID 26681509 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 5.397 mg of the compound.

Dissolve: Add the appropriate volume of DMSO to the powder. For a 10 mM solution, the

required volume of DMSO can be calculated using the following formula:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Mix: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

gentle warming to 37°C for 10 minutes and/or sonication in an ultrasonic bath can be used to

aid dissolution.[4]
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Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[5][6]

Note on DMSO: The use of high-purity, anhydrous DMSO is recommended as hygroscopic

DMSO can negatively impact the solubility of the compound.[6]

Workflow for In Vitro Cathepsin L Inhibition Assay
The following diagram illustrates a typical workflow for evaluating the inhibitory effect of SID
26681509 on cathepsin L activity.
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Caption: Workflow for evaluating Cathepsin L inhibitors.
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Signaling Pathway Context
Cathepsin L is involved in numerous cellular processes that can contribute to disease

progression, particularly in cancer. The diagram below illustrates the role of Cathepsin L in

promoting cancer metastasis.

Cancer Cell Extracellular Matrix (ECM) Metastatic Cascade

Cathepsin L
(intracellular) Secreted Cathepsin LSecretion ECM Proteins

(e.g., Collagen, Fibronectin)
Degrades InvasionPromotes Angiogenesis Metastasis

SID 26681509

Inhibits

Click to download full resolution via product page

Caption: Cathepsin L's role in promoting cancer metastasis.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, when handling SID 26681509 and DMSO.

Handle DMSO in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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